Cas no 958852-17-0 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-Quinolinecarboxaldehyde)

• Product Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-Quinolinecarboxaldehyde
• CAS No: 958852-17-0
• MF: C₁₆H₁₈BNO₃
• MW: 283.130024433136
• CID: 1123186
• PubChem ID: 86623715
• Update Time: 2025-04-20

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-Quinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-Quinolinecarboxaldehyde
• 6-QUINOLINECARBOXALDEHYDE, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• 958852-17-0
• SCHEMBL4396762
• FT-0766097
• NLPCXQYXOKJNQV-UHFFFAOYSA-N
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-6-carbaldehyde
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-quinolinecarbaldehyde
• DA-22630

• Inchi： 1S/C16H18BNO3/c1-15(2)16(3,4)21-17(20-15)13-7-8-18-14-6-5-11(10-19)9-12(13)14/h5-10H,1-4H3
• InChI Key： NLPCXQYXOKJNQV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C3C=CC(C=O)=CC=23)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 283.1379736g/mol
• Monoisotopic Mass: 283.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4Ų